Cas no 57-10-3 (Palmitic acid)

Palmitic acid is a long-chain saturated fatty acid that serves as a versatile building block in various chemical syntheses and industrial applications. Its key advantages lie in its stability, biodegradability, and ability to form stable derivatives with a wide range of functional groups, making it an attractive component for formulations requiring durability and compatibility.
Palmitic acid structure
Palmitic acid structure
Product Name:Palmitic acid
CAS No:57-10-3
Molecular Formula:C16H32O2
Molecular Weight:256.424085617065
MDL:MFCD00002747
CID:33649
PubChem ID:24898674

Palmitic acid Properties

Names and Identifiers

    • Palmitic Acid
    • C16
    • C16:0 FATTY ACID
    • CARBOXYLIC ACID C16
    • CETYLIC ACID
    • FEMA 2832
    • HEXADECANOIC ACID
    • N-HEXADECANOIC ACID
    • 1-Pentadecanecarboxylic acid
    • acidehexadecylique
    • acidepalmitique
    • Cetylsαure
    • Emersol 140
    • Emersol 143
    • Glycon P-45
    • Hexadecansαure
    • Hexadecanoic acid (Palmitic)
    • PALMITIC ACID(P)
    • PALMITIC ACID(P) PrintBack
    • PALMITIC ACID, BIOTECH GRADE
    • C16:0
    • NSC 5030
    • PamOH
    • palmitate
    • Hexadecylic acid
    • Hydrofol
    • n-Hexadecoic acid
    • Pentadecanecarboxylic acid
    • Palmitinic acid
    • C16 fatty acid
    • hexaectylic acid
    • Industrene 4516
    • Hystrene 8016
    • Hystrene 9016
    • 1-Hexyldecanoic Acid
    • hexadecoic acid
    • Palmitic acid, pure
    • Palmitinsaeure
    • Palmitic acid 95%
    • Palmitic acid (natural)
    • Prifac 2960
    • FEMA No. 2832
    • Pristerene 4934
    • Edenor C16
    • Kortacid 1698
    • 542-42-7
    • 57-10-3
    • (16:0)
    • n-hexadecanoate
    • 2624-31-9
    • Hexadecanoic acid, ion(1-)
    • FA 16:0
    • pentadecanecarboxylate
    • 4991-47-3
    • 1-hexyldecanoate
    • ConMedNP.2334
    • ConMedNP.2333
    • 1-pentadecanecarboxylate
    • 408-35-5
    • Hexadecanoate
    • CH3-[CH2]14-COOH
    • CH3-[CH2]14-COO(-)
    • 16:00
    • n-hexadecoate
    • LUCINACTANT COMPONENT PALMITIC ACID
    • CETYL ACID [VANDF]
    • STL146733
    • Palmitic acid, SAJ first grade, >=95.0%
    • BA71C79B-C9B1-451A-A5BE-B480B5CC7D0C
    • BDBM50152850
    • EC 200-312-9
    • IMEX C 1498
    • SR-01000944716-1
    • FA 1695
    • 1ST1714-1000
    • SCHEMBL6177
    • PALMITIC ACID [WHO-DD]
    • LMFA01010001
    • PALMITIC ACID (CONSTITUENT OF BORAGE SEED OIL)
    • Hexadecanoic acid Palmitic acid
    • 1b56
    • HEXADECANOIC-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-D17 ACID
    • Kortacid 1695
    • P5585_SIGMA
    • CR-0047
    • 3v2q
    • PALMITIC ACID (CONSTITUENT OF EVENING PRIMROSE OIL)
    • CCG-267027
    • 2hnx
    • Acid, Hexadecanoic
    • palmitoate
    • 1-MONOPALMITIN_met001
    • EINECS 200-312-9
    • Palmitic acid_jeyam
    • NCGC00259220-01
    • Palmitic acid_RaGuSa
    • Palmitic acid, >=95%, FCC, FG
    • PALMITIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
    • Palmitic acid, certified reference material, TraceCERT(R)
    • AKOS005720983
    • DTXCID101602
    • Lunac P 98
    • GTPL1055
    • Lunac P 95KC
    • Palmitic acid, BioXtra, >=99%
    • PALMITIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
    • Palmitic acid [USAN:NF]
    • FAT
    • Z104474418
    • Palmitic acid, natural, 98%, FG
    • PLM
    • SY006518
    • Lunac P 95
    • Palmitic acid, >=98% palmitic acid basis (GC)
    • C00249
    • Hydrofol Acid 1690
    • PALMITIC ACID (MART.)
    • Prifrac 2960
    • Palmitic acid, Grade II, ~95%
    • fatty acid 16:0
    • NSC5030
    • palmic acid
    • PALMITIC ACID [II]
    • Hexadecanoic acid anion
    • CCRIS 5443
    • CHEBI:15756
    • s3794
    • Palmitic acid (7CI,8CI)
    • DB03796
    • NCGC00164358-01
    • Palmitic acid (NF)
    • Prifac-2960
    • (1(1)(3)C)hexadecanoic acid
    • Palmitinsaure
    • CS-0009861
    • HMS3649N08
    • PALMITIC ACID (II)
    • BP-27917
    • PALMITIC ACID [EP MONOGRAPH]
    • 1219802-61-5
    • Palmitic Acid, FCC
    • F0001-1488
    • NSC-5030
    • 2hmb
    • P0002
    • WLN: QV15
    • Epitope ID:141181
    • UNII-2V16EO95H1
    • AI3-01594
    • 1ST1714
    • NS00008548
    • CHEMBL82293
    • DTXSID2021602
    • PALMITIC ACID [MI]
    • NCGC00256424-01
    • 2V16EO95H1
    • CH3-(CH2)14-COOH
    • HY-N0830
    • 4-02-00-01157 (Beilstein Handbook Reference)
    • Aethalic acid
    • Hexadecoate
    • Palmitic acid, United States Pharmacopeia (USP) Reference Standard
    • Hexadecanoate (n-C16:0)
    • PALMITIC ACID [VANDF]
    • palmitic-acid
    • PALMITIC ACID [HSDB]
    • PALMITIC ACID [FCC]
    • Tox21_201671
    • Tox21_112105_1
    • PALMITIC ACID (CONSTITUENT OF SPIRULINA)
    • HSDB 5001
    • PALMITIC ACID [USAN]
    • Loxiol EP 278
    • Q209727
    • Tox21_112105
    • Hexadecanoicacid
    • PALMITIC ACID (CONSTITUENT OF FLAX SEED OIL)
    • Sodium Palmitate, Palmitic acid sodium salt, Sodium hexadecanoate, Sodium pentadecanecarboxylate, HSDB 759
    • SR-01000944716-2
    • MFCD00002747
    • EDENOR C 16-98-100
    • Palmitinate
    • NCGC00164358-02
    • bmse000590
    • PALMITIC ACID (EP MONOGRAPH)
    • P1145
    • Palmitic acid, Vetec(TM) reagent grade, 98%
    • palmitoic acid
    • Palmitic acid, purum, >=98.0% (GC)
    • Pristerene-4934
    • n-Hexadecyclic Acid
    • EN300-19603
    • PALMITIC ACID [DSC]
    • Hexadecanoic--d5 Acid
    • Acid, Palmitic
    • BRN 0607489
    • Hexadecanoic acid Solution in Methanol, 1000mug/mL
    • Tox21_302966
    • Univol U332
    • PALMITIC ACID (CONSTITUENT OF SAW PALMETTO)
    • Palmitic acid, >=99%
    • D05341
    • HEXADECANOIC-11,11,12,12-D4 ACID
    • BBL011563
    • SURFAXIN COMPONENT PALMITIC ACID
    • Hexadecanoic acid 10 microg/mL in Acetonitrile
    • CAS-57-10-3
    • AC9381
    • Cetyl acid
    • Hexadecanoic acid (9CI)
    • PA 900
    • SR-01000944716
    • PALMITIC ACID [FHFI]
    • PALMITIC ACID [USP-RS]
    • QSPL 166
    • PALMITIC ACID [MART.]
    • NCGC00164358-03
    • Palmitic acid, European Pharmacopoeia (EP) Reference Standard
    • 67701-02-4
    • Palmitic acid, analytical standard
    • Palmitic acid; Hexadecanoic acid
    • Palmitic acid, for synthesis, 98.0%
    • Palmitic acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • Hexadecoic acid , hexadecanoic acid , Cetylic acid
    • FP49793
    • MSK1714
    • Hexadecanoic acid Solution in Methanol, 1000?g/mL
    • MSK1714-1000
    • HY-N0830R
    • n-Hexadecanoic acid
    • Cetylic acid
    • Palmitic acid (Standard)
    • Hexadecanoic acid
    • YWB02249
    • Cetylic acid;N-Hexadecanoic acid
    • 200-312-9
    • palmitic acid
    • n-hexadecoic acid
    • PALMITIC ACID
    • Palmitic acid
    • cetylic acid
    • Palmitate
    • Hexaectylic acid
    • hexadecanoic acid
    • 1-hexyldecanoic acid
    • n-hexadecanoic acid
    • hexadecanoate
    • MDL: MFCD00002747
    • InChIKey: IPCSVZSSVZVIGE-UHFFFAOYSA-N
    • Inchi: 1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)
    • SMILES: CCCCCCCCCCCCCCCC(=O)O
    • BRN: 607489

Computed Properties

  • Exact Mass: 256.24023g/mol
  • Surface Charge: 0
  • XLogP3: 6.4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 256.24023g/mol
  • Monoisotopic Mass: 256.24023g/mol
  • Topological Polar Surface Area: 37.3Ų
  • Heavy Atom Count: 18
  • Complexity: 178
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Molecular Weight: 256.42

Experimental Properties

  • Odor: Virtually odorless; slight characteristic odor
  • Stability Shelf Life: Stable under recommended storage conditions.
  • Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
  • Viscosity: 7.80 mPa.sec (cP) at 70 °C
  • Heat of Combustion: -10,030.6 kJ/mol
  • Heat of Vaporization: 96.28 kJ/mole at 200 °C
  • Surface Tension: 28.2 mN/m (dyn/cm) at 70 °C
  • Dissociation Constants: pKa = 4.75 (est)
  • Taste: Slight characteristic taste
  • LogP: 5.55230
  • PSA: 37.30000
  • Merck: 6996
  • Refractive Index: 1.4273
  • Water Partition Coefficient: Insoluble
  • Boiling Point: 271.5 °C/100 mmHg(lit.)
  • Melting Point: 61-62.5 °C (lit.)
  • Vapor Pressure: 10 mmHg ( 210 °C)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • FEMA: 2832 | PALMITIC ACID
  • Solubility: chloroform: 0.5 M, clear, colorless
  • Color/Form: Powder
  • Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
  • Solubility: Not available
  • Sensitiveness: Sensitive to humidity
  • Density: 0.852 g/mL at 25 °C(lit.)
  • Refractive Index: Index of refraction: 1.4309 at 70 °C
  • Odor: Virtually odorless; slight characteristic odor

Palmitic acid Security Information

  • Symbol: GHS07
  • RTECS:RT4550000
  • WGK Germany:3
  • Safety Term:S26;S37/39
  • Safety Instruction: S26-S37/39
  • Risk Phrases:R36/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Prompt:warning
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases: R36/38
  • Signal Word:Warning
  • TSCA:Yes
  • Toxicity:LD50 i.v. in mice: 57±3.4 mg/kg (Or, Wretlind)

Palmitic acid Customs Data

  • HS CODE:2915709000
  • Customs Data:

    China Customs Code:

    2915709000

    Overview:

    2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Content of stearic acid and palmitic acid

    Summary:

    2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Palmitic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003A0I-100g
Palmitic Acid
57-10-3 95%
100g
$16.00 2025-03-21
A2B Chem LLC
AB52146-100g
hexadecanoic acid
57-10-3 95%
100g
$5.00 2024-04-19
abcr
AB402595-500 g
Palmitic acid, 98%; .
57-10-3 98%
500 g
€57.50 2023-07-19
Ambeed
A920864-100g
Hexadecanoic acid
57-10-3 95%
100g
$6.0 2024-05-31
City Chemical
P4188-25GM
Palmitic Acid P4188
57-10-3 99%
25gm
$90.37 2023-09-19
Enamine
EN300-19603-0.05g
hexadecanoic acid
57-10-3 95.0%
0.05g
$19.0 2025-03-21
FUJIFILM
168-20732-25g
Palmitic Acid, from Palm
57-10-3
25g
JPY 3300 2023-09-15
Larodan
10-1600-13-1g
Hexadecanoic acid
57-10-3 >99%
1g
€23.00 2025-03-07
Life Chemicals
F0001-1488-0.25g
Palmitic acid
57-10-3 95%+
0.25g
$18.0 2023-09-07
Oakwood
225490-1g
Palmitic acid
57-10-3 99%
1g
$9.00 2024-07-19

Palmitic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  180 min, 22 ± 2 °C
Reference
Electrochemical oxidation of lignin for the simultaneous production of bioadhesive precursors and value-added chemicals
Conde, Julio J. ; et al, Biomass and Bioenergy, 2023, 169,

Palmitic acid Raw materials

Palmitic acid Preparation Products

Palmitic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57-10-3)Palmitic acid
Order Number:A831313
Stock Status:in Stock
Quantity:10kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:21
Price($):180.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:57-10-3)Palmitic acid
Order Number:2468867
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:05
Price($):discuss personally

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